Linoleoyl LPA-d5

• Molecular Formula: C21H38NaO7P
• Molecular Weight: 461.5 g/mol
• InChI: InChI=1S/C21H39O7P.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(23)27-18-20(22)19-28-29(24,25)26;/h6-7,9-10,20,22H,2-5,8,11-19H2,1H3,(H2,24,25,26);/q;+1/p-1/b7-6-,10-9-;/i18D2,19D2,20D
• InChIKey: DEVJVAQGXUWVCM-NOJSHBIZSA-M

Linoleoyl LPA-d5 Overview

Linoleoyl LPA-d5 is a stable isotope-labeled analog of 18:2 lysophosphatidic acid (LPA), specifically deuterated at five positions . It is primarily utilized as an internal standard in mass spectrometry and lipidomics to enable accurate quantification of endogenous Linoleoyl LPA species [1]. The compound, with a molecular weight of 461.52 Da, is a glycerophospholipid derivative and is supplied as a purified standard for research use only [2].

• Stable isotope-labeled internal standard (SIL‑IS) for Linoleoyl LPA

• Accurate LC‑MS/MS quantification of endogenous 18:2 LPA in complex research matrices

• Supplied as purified standard for research use only (RUO)

• [1] Creative Biolabs. 1-O-Linoleoyl-glyceryl-3-phosphate, D5 (CAT#: GLJF-1125-HX196). Product Datasheet. View Source
• [2] MedChemExpress. Linoleoyl LPA-d5 | Stable Isotope. Product Datasheet. View Source

Linoleoyl LPA-d5: Limitations of Alternative Standards

Direct substitution of Linoleoyl LPA-d5 with non-deuterated Linoleoyl LPA or other LPA species is analytically invalid. Non-deuterated LPA cannot be distinguished from endogenous analyte in mass spectrometry, leading to signal overlap and inaccurate quantification [1]. While other deuterated LPA standards exist (e.g., LPA 18:0-d35), they exhibit different chromatographic retention times and recovery efficiencies due to distinct acyl chain structures, failing to correct for matrix effects and extraction variability specific to Linoleoyl LPA species [2]. Furthermore, the use of odd-carbon or non-deuterated internal standards introduces significant isobaric interferences and ion suppression artifacts [3].

Non‑deuterated LPA

Cannot be distinguished from endogenous analyte, leading to signal overlap and inaccurate quantification.

Other deuterated LPA (e.g., 18:0‑d35)

Different chromatographic retention and recovery due to distinct acyl chain structure, failing to correct matrix effects for Linoleoyl LPA.

Odd‑carbon non‑deuterated internal standards

May introduce isobaric interferences and ion suppression artifacts, compromising analytical accuracy.

• [1] ResolveMass Laboratories. (2025). Deuterated Standards for LC-MS Analysis: What They Are & Why They Matter. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [3] Bollinger, J. G., et al. (2010). Improved method for the quantification of lysophospholipids including enol ether species by liquid chromatography-tandem mass spectrometry. Journal of Lipid Research, 51(2), 440-447. View Source

Linoleoyl LPA-d5: Analytical Performance Evidence

Isobaric Interference Elimination

Linoleoyl LPA-d5 provides superior analytical specificity over alternative internal standards like odd-carbon chain LPA species. The use of lysophospholipid internal standards with perdeuterated fatty acyl chains, such as Linoleoyl LPA-d5, directly avoids isobar problems associated with internal standards containing odd carbon number fatty acyl chains [1]. This is a critical advantage, as odd-chain internal standards can generate isobaric interferences with endogenous lipids of similar mass, leading to over- or under-estimation of target analyte concentrations [1].

Isobaric interference

Class-level

Linoleoyl LPA‑d5 No isobaric interference

Odd‑carbon LPA (e.g., 17:0) Risk of false-positive or false-negative signals

Eliminates systematic error from co‑eluting mass‑identical compounds

LC‑ESI‑MS/MS in complex biological matrices

Evidence Dimension	Isobaric Interference in LC-MS/MS
Target Compound Data	No isobaric interference due to distinct deuterium-induced mass shift
Comparator Or Baseline	Odd-carbon chain internal standard (e.g., LPA 17:0)
Quantified Difference	Elimination of false-positive or false-negative signals
Conditions	LC/ESI-MS/MS analysis of lysophospholipids in complex biological matrices

Why This Matters

This ensures accurate quantification of the target LPA species by eliminating systematic errors from co-eluting, mass-identical compounds.

• [1] Bollinger, J. G., et al. (2010). Improved method for the quantification of lysophospholipids including enol ether species by liquid chromatography-tandem mass spectrometry. Journal of Lipid Research, 51(2), 440-447. View Source

Extraction Recovery Correction

Deuterated internal standards like Linoleoyl LPA-d5 are critical for correcting for analyte loss during sample preparation. Class-level evidence from stable isotope dilution assays demonstrates that deuterium-labeled LPA standards, when used in a liquid-liquid extraction protocol with acidic butanol, enable >95% recovery of LPA from biological samples [1]. In contrast, non-deuterated structural analogs cannot be used as internal standards due to their identical mass and co-elution, preventing any correction for extraction losses, which can be substantial [2].

Extraction recovery

Class-level

Linoleoyl LPA‑d5 (ISTD) Enables correction, >95% reported recovery

Non‑deuterated LPA No recovery correction; may lead to underestimation

Supports extraction recovery correction and quantification accuracy

Liquid‑liquid extraction with acidic butanol

Evidence Dimension	Extraction Recovery Correction
Target Compound Data	Enables correction leading to >95% reported LPA recovery
Comparator Or Baseline	Non-deuterated Linoleoyl LPA or other structural analog
Quantified Difference	Allows for accurate quantification vs. significant underestimation with no internal standard correction
Conditions	Liquid-liquid extraction with acidic butanol from plasma/serum

Why This Matters

This directly impacts the accuracy and reproducibility of lipid quantification, which is essential for biomarker validation and drug development studies.

• [1] Baker, D. L., et al. (2001). Direct quantitative analysis of lysophosphatidic acid molecular species by stable isotope dilution electrospray ionization liquid chromatography-mass spectrometry. Analytical Biochemistry, 292(2), 287-295. View Source
• [2] ResolveMass Laboratories. (2025). Deuterated Standards for LC-MS Analysis: What They Are & Why They Matter. View Source

Ion Suppression: Deuterated vs. 13C/15N Standards

While both deuterated (²H) and non-deuterated (¹³C, ¹⁵N) stable isotope-labeled internal standards (SIL-IS) are used, comparative studies show they may not be interchangeable. In a systematic comparison for urinary biomarkers, ²H-labeled internal standards demonstrated significantly different analytical performance in correcting for matrix effects compared to ¹³C- and ¹⁵N-labeled standards in LC-ESI-MS/MS assays [1]. Furthermore, ²H-labeled compounds can exhibit differential matrix effects and retention time shifts due to changes in acidity from deuterium substitution [2]. This underscores the need for a specific, validated deuterated standard like Linoleoyl LPA-d5 rather than relying on a more easily synthesized ¹³C-labeled alternative.

Ion suppression

Context-dependent

Deuterated (²H) internal standard Method‑dependent matrix effect correction

¹³C/¹⁵N‑labeled internal standard Different degree of matrix effect manifestation

Internal standard selection is method‑dependent; requires specific validation

LC‑ESI‑MS/MS of biomarkers; deuterium‑induced retention shift possible

Evidence Dimension	Matrix Effect Correction (Ion Suppression)
Target Compound Data	Specific correction factor for deuterium-induced matrix effects
Comparator Or Baseline	¹³C/¹⁵N-labeled internal standard
Quantified Difference	Different degrees of matrix effect manifestation, requiring method-specific validation
Conditions	LC-ESI-MS/MS analysis of biomarkers in biological fluids

Why This Matters

This highlights that internal standard selection is method-dependent and not universal; using the incorrect labeled standard can lead to unanticipated quantification errors.

• [1] Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. (2023). PMC. NCBI. View Source
• [2] Do Deuterium Labeled Internal Standards Correct for Matrix Effects in LC-MS/MS Assays? A case study using plasma free metanephrine and normetanephrine. (2013). Clinica Chimica Acta. View Source

Linoleoyl LPA-d5: Application Scenarios

Clinical Biomarker Quantification

Linoleoyl LPA-d5 is the essential internal standard for the accurate and precise quantification of endogenous 18:2 LPA in complex biological matrices such as plasma, serum, and follicular fluid using LC-MS/MS [1]. Its use in stable isotope dilution assays enables the correction for matrix effects and analyte loss, providing the reliable data required for validating Linoleoyl LPA as a biomarker in conditions like multiple sclerosis or cancer .

Lipidomic Profiling and Pathway Analysis

In targeted lipidomics workflows, Linoleoyl LPA-d5 serves as a quantitative internal standard for measuring 18:2 LPA species [1]. This allows researchers to accurately determine changes in LPA levels in response to pharmacological interventions (e.g., autotaxin inhibitors) or genetic modifications, facilitating the elucidation of LPA-mediated signaling pathways in cellular models of cancer, fibrosis, and inflammation [2].

Bioanalytical Method Development and Validation

Linoleoyl LPA-d5 is a critical reagent for developing and validating robust bioanalytical methods to measure LPA species during drug development [1]. Its incorporation into sample preparation and LC-MS/MS workflows allows for the assessment of method accuracy, precision, and recovery, ensuring that data generated to support pharmacokinetic/pharmacodynamic studies and regulatory submissions are of the highest quality .

Application

Selection Property

Validation Focus

Endogenous LPA quantification in research plasma/serum

Matrix‑effect correction and extraction recovery control

Isotope dilution assay accuracy and precision

Targeted lipidomic profiling

Quantitative internal standard for 18:2 LPA species

Pathway‑specific LPA level changes in disease models

Bioanalytical method validation

Method performance assessment (accuracy, precision, recovery)

Method reproducibility across biological matrices and research studies

• [1] Yamamoto, J., et al. (2016). Preferable existence of polyunsaturated lysophosphatidic acids in human follicular fluid from patients programmed with in vitro fertilization. Prostaglandins & Other Lipid Mediators, 126, 1-7. View Source
• [2] Xu, Y., et al. (1995). Characterization of an ovarian cancer activating factor in ascites from ovarian cancer patients. Clinical Cancer Research, 1(10), 1223-1232. View Source